2-Iodo-4-oxo-4,5-dihydro-thieno[3,2-c]pyridine-7-carbonitrile

• Molecular Formula: C8H3IN2OS
• Molecular Weight: 302.09 g/mol
• IUPAC Name: 2-iodo-4-oxo-5H-thieno[3,2-c]pyridine-7-carbonitrile
• InChI: InChI=1S/C8H3IN2OS/c9-6-1-5-7(13-6)4(2-10)3-11-8(5)12/h1,3H,(H,11,12)
• InChI Key: KPKREZQBHOEYOV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C1C(=O)NC=C2C#N)I

Description

2-Iodo-4-oxo-4,5-dihydro-thieno[3,2-c]pyridine-7-carbonitrile is a useful research compound. Its molecular formula is C8H3IN2OS and its molecular weight is 302.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-oxo-4,5-dihydro-thieno[3,2-c]pyridine-7-carbonitrile 24 (5 g, 28.4 mmol) in a 1:1 solution of acetic acid and DMF (18.4 mL) was added N-iodosuccinimide (12.8 g, 56.8 mmol). The reaction was warmed to 80° C. and stirred for 21 h. The reaction was diluted 10 fold with water and neutralized with aqueous sodium bicarbonate. The precipitate was filtered, washed with water and dried to provide 7.27 g of 25. 1H NMR (400 MHz, d6-DMSO) δ 12.45 (s, 1H), 8.25 (d, J=5 Hz, 1H), 7.77 (s, 1H).